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Compound of Interest

Compound Name: Chemerin-9 (149-157) (TFA)

Cat. No.: B8087398 Get Quote

Chemerin-9 (149-157) (TFA): Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of Chemerin-9 (149-157)
(TFA), a potent agonist of the chemokine-like receptor 1 (CMKLR1).[1][2][3] Adherence to

these guidelines is crucial for maintaining the peptide's biological activity and ensuring

experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Chemerin-9 (149-157) (TFA) upon receipt?

A: Upon receipt, the lyophilized peptide should be stored at -20°C in a desiccated environment.

[1] Proper storage is critical to prevent degradation from moisture and temperature fluctuations.

It is advisable to store the vial away from bright light.[4]

Q2: What is the long-term stability of the lyophilized peptide?

A: When stored correctly at -20°C, lyophilized Chemerin-9 is stable for an extended period.

Some suppliers indicate stability for at least 36 months in lyophilized form.[1][3] For maximum

stability, especially for long-term storage, temperatures below -15°C are recommended.[5][6]

Q3: How do I properly handle the lyophilized peptide before reconstitution?
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A: To prevent condensation and moisture absorption, which can compromise peptide stability,

allow the vial to warm to room temperature in a desiccator before opening.[5][6][7] Always wear

gloves to avoid enzymatic or bacterial contamination.[7]

Q4: What is the recommended procedure for reconstituting Chemerin-9?

A: For reconstitution, use a sterile, appropriate solvent. While Chemerin-9 is soluble in water up

to 1 mg/ml, the specific buffer should be chosen based on your experimental needs. Acidic

peptides are best dissolved in basic buffers and vice versa.[5] If the peptide is difficult to

dissolve, brief sonication may help.[5]

Q5: Can I store Chemerin-9 in solution? If so, for how long?

A: Storing peptides in solution is not recommended for long periods due to limited shelf-life.[5]

[6] If necessary, prepare aliquots of the reconstituted peptide to avoid multiple freeze-thaw

cycles and store them at -20°C or -80°C.[1][2][4] Solutions stored at -20°C should be used

within a month, while those at -80°C can be stable for up to six months.[2]

Q6: What is the significance of the "TFA" in the product name?

A: TFA (trifluoroacetic acid) is a counterion commonly present from the peptide synthesis and

purification process.[8] While generally not problematic, researchers should be aware that TFA

can potentially influence cellular experiments at certain concentrations.[8]
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Issue Potential Cause Recommended Solution

Reduced or no biological

activity

Improper storage of lyophilized

or reconstituted peptide.

Ensure storage at

recommended temperatures

and protection from moisture.

Avoid repeated freeze-thaw

cycles by preparing single-use

aliquots.

Contamination of the peptide.

Always use sterile buffers for

reconstitution and handle with

gloves to prevent

contamination.[7]

Difficulty dissolving the peptide
The peptide has high

hydrophobicity.

Use a small amount of an

organic solvent like DMSO to

initially dissolve the peptide,

then slowly add your aqueous

buffer.[7] Gentle warming or

sonication can also aid

dissolution.[7]

Incorrect pH of the solvent.

Acidic peptides dissolve better

in basic buffers, and basic

peptides in acidic buffers.[5]

Inconsistent experimental

results

Presence of TFA salts affecting

the assay.

Be mindful of the potential

effects of TFA on cellular

experiments.[8] If high

sensitivity is required, consider

sourcing a peptide with a

different counterion (e.g.,

acetate).

Peptide degradation over time

in solution.

Always use freshly prepared

solutions for experiments

whenever possible. If storing

solutions, adhere strictly to the

recommended temperature

and duration guidelines.
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Stability and Storage Conditions Summary
Form

Storage

Temperature
Duration Key Considerations

Lyophilized Powder -20°C Up to 36 months[1][3]

Keep desiccated and

protected from light.[1]

[4] Allow to warm to

room temperature

before opening.[5][7]

In Solution -20°C Up to 1 month[1][2][3]

Aliquot to avoid

freeze-thaw cycles.[1]

[3]

In Solution -80°C Up to 6 months[2]

Recommended for

longer-term storage of

solutions. Aliquot to

prevent degradation.

Experimental Protocols
Protocol 1: Reconstitution of Chemerin-9 (149-157) (TFA)

Before opening, allow the vial of lyophilized Chemerin-9 to equilibrate to room temperature in

a desiccator for at least 20-30 minutes.[5][7]

Wearing clean gloves, briefly centrifuge the vial to ensure all the lyophilized powder is at the

bottom.

Prepare your desired sterile solvent (e.g., sterile water, PBS).

Carefully open the vial and add the calculated volume of solvent to achieve the desired stock

concentration.

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.

For immediate use, proceed with your experiment. For storage, create single-use aliquots

and store them at the appropriate temperature (-20°C or -80°C).
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Protocol 2: General Peptide Handling Workflow
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Immediate Use

Aliquot into Single-Use Vials

For Storage

Store Aliquots at -20°C or -80°C

Click to download full resolution via product page
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Caption: Workflow for handling and reconstituting lyophilized peptides.

Chemerin-9 Signaling Pathway Overview
Chemerin-9 is the C-terminal nonapeptide of mature chemerin and acts as a potent agonist for

the G protein-coupled receptor, CMKLR1.[8] The activation of CMKLR1 by Chemerin-9 initiates

several downstream signaling cascades.

Downstream Effects

Chemerin-9

CMKLR1 Receptor

Gi/o Protein Activation

Inhibition of cAMP Production Phospholipase C Production Phosphorylation of Akt and ERK ROS Production

Ca2+ Mobilization

Click to download full resolution via product page

Caption: Simplified signaling pathway of Chemerin-9 via the CMKLR1 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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